Cas no 148628-50-6 (3,3-Difluoro-1-nitro-2-propanol)

• Product Name: 3,3-Difluoro-1-nitro-2-propanol
• CAS No: 148628-50-6
• MF: C₃H₅F₂NO₃
• MW: 141.073508024216
• MDL: MFCD28137318
• CID: 3779854
• PubChem ID: 10011986
• Update Time: 2025-06-08

3,3-Difluoro-1-nitro-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1-difluoro-3-nitro-, (±)-
• 3,3-Difluoro-1-nitro-2-propanol
• 2-Propanol, 1,1-difluoro-3-nitro-, (±）
• 1,1-Difluoro-3-nitro-2-propanol
• EN300-99033
• SCHEMBL10325471
• SY357822
• 976-837-9
• MFCD28137318
• 148628-50-6
• 1,1-difluoro-3-nitropropan-2-ol
• 2-Propanol, 1,1-difluoro-3-nitro-, (A+/-)-

• MDL： MFCD28137318
• Inchi： 1S/C3H5F2NO3/c4-3(5)2(7)1-6(8)9/h2-3,7H,1H2
• InChI Key： JQGMXHIVZNVQQF-UHFFFAOYSA-N
• SMILES： C(F)(F)C(O)C[N+]([O-])=O

Computed Properties

• Exact Mass: 141.02374935Da
• Monoisotopic Mass: 141.02374935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 3,3-Difluoro-1-nitro-2-propanol

Professional Introduction to Compound with CAS No. 148628-50-6 and Product Name: 3,3-Difluoro-1-nitro-2-propanol

The compound with the CAS number 148628-50-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its product name, 3,3-Difluoro-1-nitro-2-propanol, provides a detailed molecular description that is crucial for understanding its potential applications and interactions within biological systems. This introduction aims to provide a comprehensive overview of this compound, emphasizing its structural features, chemical properties, and the latest research findings that highlight its significance in modern chemistry and biology.

The molecular structure of 3,3-Difluoro-1-nitro-2-propanol consists of a propanol backbone with two key substituents: a nitro group at the 1-position and two fluorine atoms at the 3-position. The presence of these functional groups imparts unique reactivity and electronic properties to the molecule. The nitro group is known for its strong electron-withdrawing effect, which can influence the molecule's solubility, stability, and reactivity. On the other hand, the fluorine atoms introduce additional electronic complexity, potentially affecting metabolic pathways and biological interactions.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, making them more effective in therapeutic applications. The study of 3,3-Difluoro-1-nitro-2-propanol falls within this broader context, as researchers explore its potential as a building block for more complex drug molecules. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds.

One of the most compelling aspects of 3,3-Difluoro-1-nitro-2-propanol is its versatility in chemical transformations. The nitro group can be reduced to an amine or further functionalized into other nitrogen-containing heterocycles, while the fluorine atoms can participate in various cross-coupling reactions. These properties make it an attractive candidate for synthesizing a wide range of pharmacologically active compounds. For instance, researchers have utilized derivatives of this compound in the development of antiviral and anticancer agents, where fluorinated structures are known to exhibit improved efficacy.

The latest research in this area has focused on understanding the mechanistic aspects of reactions involving 3,3-Difluoro-1-nitro-2-propanol. Studies have demonstrated that the compound can serve as a precursor for generating reactive intermediates that are essential in medicinal chemistry. For example, recent publications have highlighted its role in constructing complex scaffolds through transition metal-catalyzed reactions. These findings underscore the importance of this compound as a tool for innovation in drug discovery.

Moreover, the biological activity of 3,3-Difluoro-1-nitro-2-propanol has been explored in various preclinical studies. While it may not be directly used as a therapeutic agent, its derivatives have shown promise in modulating biological pathways relevant to diseases such as inflammation and neurodegeneration. The fluorine atoms are particularly noteworthy for their ability to influence receptor binding affinity and metabolic clearance rates. This has led to interest in developing analogs of this compound that could enhance therapeutic outcomes.

The synthesis of 3,3-Difluoro-1-nitro-2-propanol also presents interesting challenges and opportunities from an industrial perspective. Efficient synthetic routes are crucial for large-scale production, especially when dealing with sensitive functional groups like nitro and fluorine substituents. Recent advancements in catalytic methods have enabled more sustainable and cost-effective production processes for such compounds. These innovations are not only beneficial for academic research but also for pharmaceutical companies seeking to optimize their synthetic workflows.

In conclusion,3,3-Difluoro-1-nitro-2-propanol (CAS No. 148628-50-6) represents a significant compound in the realm of medicinal chemistry and chemical biology. Its unique structural features offer diverse opportunities for synthetic manipulation and biological exploration. As research continues to uncover new applications for fluorinated nitro compounds,this molecule is poised to play an increasingly important role in the development of next-generation therapeutics. The ongoing studies highlight its potential as both a research tool and a precursor for novel drug candidates.